Cas no 195987-24-7 (Methyl (2R)-2-amino-3-(1,3-thiazol-4-YL)propanoate)

Methyl (2R)-2-amino-3-(1,3-thiazol-4-YL)propanoate structure
195987-24-7 structure
Product Name:Methyl (2R)-2-amino-3-(1,3-thiazol-4-YL)propanoate
CAS No:195987-24-7
MF:C7H10N2O2S
MW:186.231500148773
CID:4631953
Update Time:2023-08-10

Methyl (2R)-2-amino-3-(1,3-thiazol-4-YL)propanoate Chemical and Physical Properties

Names and Identifiers

    • METHYL (2R)-2-AMINO-3-(1,3-THIAZOL-4-YL)PROPANOATE
    • Methyl (2R)-2-amino-3-(1,3-thiazol-4-YL)propanoate
    • Inchi: 1S/C7H10N2O2S/c1-11-7(10)6(8)2-5-3-12-4-9-5/h3-4,6H,2,8H2,1H3/t6-/m1/s1
    • InChI Key: CTDKXYLLGISAHX-ZCFIWIBFSA-N
    • SMILES: S1C=NC(=C1)C[C@H](C(=O)OC)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 166
  • XLogP3: 0.3
  • Topological Polar Surface Area: 93.4
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